2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline

• IUPAC Name: (1-quinolin-2-ylpiperidin-3-yl)-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C19H23N3OS/c23-19(21-10-12-24-13-11-21)16-5-3-9-22(14-16)18-8-7-15-4-1-2-6-17(15)20-18/h1-2,4,6-8,16H,3,5,9-14H2
• InChI Key: KOOVSQRPMDKLBR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC3=CC=CC=C3C=C2)C(=O)N4CCSCC4
• Molecular Formula: C19H23N3OS
• Molecular Weight: 341.5 g/mol
• CAS No.: 2640829-25-8

Description

The compound “2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. These reactions are crucial in the synthesis of biologically active piperidines.

Scientific Research Applications

2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline has been studied for its potential applications in scientific research. It has been shown to act as an inhibitor of several enzymes, including acetylcholinesterase, monoamine oxidase, and cytochrome P450. It has also been studied as a fluorescent probe, and as a potential therapeutic agent for various diseases, such as cancer and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline is not yet fully understood. However, it is believed that this compound acts as an inhibitor of enzymes by binding to the active site of the enzyme, blocking its activity. It is also believed that this compound may act as a fluorescent probe by binding to certain proteins, allowing for the visualization of their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to act as an inhibitor of several enzymes, including acetylcholinesterase, monoamine oxidase, and cytochrome P450. It has also been studied as a potential therapeutic agent for various diseases, such as cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline in lab experiments include its low cost, ease of synthesis, and its ability to act as an inhibitor of several enzymes. It is also a relatively stable compound, making it suitable for long-term storage. However, there are some limitations to using this compound in lab experiments. It is not yet fully understood how this compound acts as an inhibitor of enzymes, and the exact mechanism of action is not yet known. Additionally, the effects of this compound on biochemical and physiological processes are not yet fully understood.

Future Directions

The potential applications of 2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline are vast and varied. In the future, this compound could be studied further for its potential as an inhibitor of enzymes, as a fluorescent probe, and as a therapeutic agent for various diseases. Additionally, further research could be done to better understand the biochemical and physiological effects of this compound, as well as its exact mechanism of action. Finally, additional research could be done to explore the potential of this compound as a drug delivery system or as a drug targeting agent.

Synthesis Methods

2-[3-(thiomorpholine-4-carbonyl)piperidin-1-yl]quinoline can be synthesized by a number of methods. One method involves the reaction of 3-chloro-4-thiomorpholine-carbonyl chloride with 1-piperidine in the presence of an acid catalyst, such as p-toluenesulfonic acid. The reaction proceeds through an S N 2 displacement reaction, forming the desired product.